Cas no 2228648-71-1 (3-tert-butyl-1-methyl-5-(3-methylazetidin-3-yl)oxy-1H-pyrazole)

• Product Name: 3-tert-butyl-1-methyl-5-(3-methylazetidin-3-yl)oxy-1H-pyrazole
• CAS No: 2228648-71-1
• MF: C₁₂H₂₁N₃O
• MW: 223.31464266777
• CID: 5952876
• PubChem ID: 165865273
• Update Time: 2025-05-24

3-tert-butyl-1-methyl-5-(3-methylazetidin-3-yl)oxy-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-tert-butyl-1-methyl-5-(3-methylazetidin-3-yl)oxy-1H-pyrazole
• 2228648-71-1
• EN300-1770071
• 3-tert-butyl-1-methyl-5-[(3-methylazetidin-3-yl)oxy]-1H-pyrazole

• Inchi： 1S/C12H21N3O/c1-11(2,3)9-6-10(15(5)14-9)16-12(4)7-13-8-12/h6,13H,7-8H2,1-5H3
• InChI Key： SSDBALPJAKMNJR-UHFFFAOYSA-N
• SMILES： O(C1=CC(C(C)(C)C)=NN1C)C1(C)CNC1

Computed Properties

• Exact Mass: 223.168462302g/mol
• Monoisotopic Mass: 223.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 39.1Ų

Additional information on 3-tert-butyl-1-methyl-5-(3-methylazetidin-3-yl)oxy-1H-pyrazole

Research Brief on 3-tert-butyl-1-methyl-5-(3-methylazetidin-3-yl)oxy-1H-pyrazole (CAS: 2228648-71-1)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of novel pyrazole derivatives, particularly 3-tert-butyl-1-methyl-5-(3-methylazetidin-3-yl)oxy-1H-pyrazole (CAS: 2228648-71-1), as promising candidates for therapeutic applications. This compound has garnered attention due to its unique structural features and potential biological activities, making it a focal point in current research efforts.

The synthesis and characterization of 3-tert-butyl-1-methyl-5-(3-methylazetidin-3-yl)oxy-1H-pyrazole have been reported in several recent studies. Researchers have employed advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its molecular structure and purity. The compound's stability under various physiological conditions has also been investigated, providing insights into its potential as a drug candidate.

In vitro and in vivo studies have explored the pharmacological properties of this pyrazole derivative. Preliminary results indicate that it exhibits significant activity against specific enzyme targets involved in inflammatory and proliferative diseases. For instance, it has shown inhibitory effects on key kinases implicated in cancer progression, suggesting its potential as an anticancer agent. Additionally, its interaction with other biological targets is under investigation to broaden its therapeutic scope.

The mechanism of action of 3-tert-butyl-1-methyl-5-(3-methylazetidin-3-yl)oxy-1H-pyrazole is being elucidated through molecular docking and kinetic studies. These efforts aim to identify its binding affinity and selectivity for target proteins, which are critical for optimizing its efficacy and minimizing off-target effects. Computational modeling has complemented experimental data, providing a deeper understanding of its structure-activity relationships.

Future research directions include the optimization of the compound's pharmacokinetic properties, such as bioavailability and metabolic stability, to enhance its clinical potential. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development, with the goal of advancing it to preclinical trials. The ongoing research underscores the importance of this compound in the quest for novel therapeutics in the chemical biology and medicinal chemistry fields.